Cas no 1059191-51-3 (7-chloro-2-methyl-6H-imidazo[1,2-c]pyrimidin-5-one)

7-Chloro-2-methyl-6H-imidazo[1,2-c]pyrimidin-5-one is a heterocyclic compound featuring a fused imidazo-pyrimidinone core, notable for its potential as a versatile intermediate in pharmaceutical and agrochemical synthesis. The chloro and methyl substituents enhance its reactivity, making it suitable for further functionalization via cross-coupling or nucleophilic substitution reactions. Its rigid bicyclic structure contributes to stability while offering a scaffold for designing bioactive molecules. This compound is particularly valuable in medicinal chemistry for exploring kinase inhibitors or antimicrobial agents due to its imidazo[1,2-c]pyrimidinone framework. High purity grades ensure reproducibility in research applications.

7-chloro-2-methyl-6H-imidazo[1,2-c]pyrimidin-5-one structure

1059191-51-3 structure

Product Name:7-chloro-2-methyl-6H-imidazo[1,2-c]pyrimidin-5-one

CAS No:1059191-51-3

MF:C₇H₆ClN₃O

MW:183.595039844513

MDL:MFCD26960719

CID:1097713

PubChem ID:136029339

Update Time:2025-06-07

7-chloro-2-methyl-6H-imidazo[1,2-c]pyrimidin-5-one Chemical and Physical Properties

Names and Identifiers

- 7-chloro-2-methyl-Imidazo[1,2-c]pyrimidin-5(6H)-one
- 7-chloro-2-methyl-6H-imidazo[1,2-c]pyrimidin-5-one
- 1059191-51-3
- MFCD26960719
- PB39494
- P18224
- 7-Chloro-2-methylimidazo[1,2-c]pyrimidin-5(6H)-one
- SCHEMBL3592996
- DTXSID901228658
- SY321454
- AS-78599
- CS-0185256
- 7-chloro-2-methylimidazo[1,2-c]pyrimidin-5-ol
- MDL： MFCD26960719
- Inchi： 1S/C7H6ClN3O/c1-4-3-11-6(9-4)2-5(8)10-7(11)12/h2-3H,1H3,(H,10,12)
- InChI Key： OOTCEFXMBZQTPF-UHFFFAOYSA-N
- SMILES： ClC1=CC2=NC(C)=CN2C(N1)=O

Computed Properties

Exact Mass: 183.0199395g/mol
Monoisotopic Mass: 183.0199395g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 253
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 46.9Å²

7-chloro-2-methyl-6H-imidazo[1,2-c]pyrimidin-5-one Pricemore >>

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abcr	AB545712-100 mg	7-Chloro-2-methyl-6H-imidazo[1,2-c]pyrimidin-5-one; .	1059191-51-3		100MG	€290.40	2023-04-14
abcr	AB545712-250 mg	7-Chloro-2-methyl-6H-imidazo[1,2-c]pyrimidin-5-one; .	1059191-51-3		250MG	€537.70	2023-04-14
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